Cas no 617703-55-6 (4-(5-bromothiophen-2-yl)-2-methylsulfanylpyrimidine)

• Product Name: 4-(5-bromothiophen-2-yl)-2-methylsulfanylpyrimidine
• CAS No: 617703-55-6
• MF: C₉H₇BrN₂S₂
• MW: 287.199278116226
• CID: 2123649
• PubChem ID: 2820534
• Update Time: 2025-04-21

4-(5-bromothiophen-2-yl)-2-methylsulfanylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromothiophen-2-yl)-2-methylsulfanylpyrimidine
• SCHEMBL2197193
• 4-(5-Bromothiophen-2-yl)-2-methylsulfanyl-pyrimidine
• 617703-55-6
• DB-339760
• HMS555I07
• 4-(5-Bromo-thiophen-2-yl)-2-methylsulfanyl-pyrimidine
• 4-(5-bromothien-2-yl)-2-(methylthio)pyrimidine
• Maybridge1_004935
• OUIMCZHMLVNCIH-UHFFFAOYSA-N

• Inchi： 1S/C9H7BrN2S2/c1-13-9-11-5-4-6(12-9)7-2-3-8(10)14-7/h2-5H,1H3
• InChI Key： OUIMCZHMLVNCIH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=CN=C(N=2)SC)S1

Computed Properties

• Exact Mass: 285.92340Da
• Monoisotopic Mass: 285.92340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.3Ų